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For Researchers, Scientists, and Drug Development Professionals

Introduction
D-Altraric acid, a C6 aldaric acid, is a sugar derivative characterized by the presence of

carboxylic acid groups at both ends of its six-carbon chain. Its systematic IUPAC name is

(2S,3R,4S,5S)-2,3,4,5-tetrahydroxyhexanedioic acid.[1] As a member of the aldaric acid family,

it shares a common synthetic pathway involving the oxidation of the corresponding aldose

sugar, in this case, D-altrose. While not as extensively studied as other C6 aldaric acids like D-

glucaric acid or galactaric acid, D-altraric acid and its isomers hold potential as bio-based

platform chemicals and synthons for the development of novel pharmaceuticals and

biodegradable polymers. This technical guide provides a comprehensive overview of the

chemical structure and known properties of D-altraric acid, alongside comparative data for

related compounds, a detailed experimental protocol for its synthesis, and a discussion of its

potential biological significance and applications in drug development.

Chemical Structure and Identifiers
D-Altraric acid possesses a unique stereochemical configuration that dictates its physical and

chemical properties. The structure and key identifiers are summarized below.

Chemical Structure:

Caption: Workflow for the synthesis of D-altraric acid.
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Signaling Pathways and Biological Significance
Direct evidence for the involvement of D-altraric acid in specific signaling pathways is currently

lacking in the scientific literature. However, the biological roles of other aldaric acids,

particularly D-glucaric acid, offer insights into the potential significance of this class of

molecules.

Aldaric acids are products of monosaccharide metabolism and can be found in various fruits

and vegetables. [2]D-glucaric acid and its derivatives have been investigated for their potential

in cancer prevention. [3]They act as inhibitors of β-glucuronidase, an enzyme that can

reactivate detoxified carcinogens in the body. [3]By inhibiting this enzyme, D-glucaric acid

derivatives may help to prevent the initiation of certain cancers. [3] Furthermore, the

dicarboxylic acid structure of aldaric acids makes them interesting candidates for drug delivery

applications. Their ability to form polymers and act as chelating agents suggests they could be

used to create biodegradable drug carriers or to modulate the bioavailability of metal-

dependent drugs. [4] The diagram below illustrates a hypothetical role for D-altraric acid
based on the known activities of other aldaric acids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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